Cas no 2228415-97-0 (1-(butan-2-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(butan-2-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228415-97-0
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5900936
• PubChem ID: 165722102
• Update Time: 2025-07-14

1-(butan-2-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-N-methylcyclopropan-1-amine
• 2228415-97-0
• EN300-1818499

• Inchi： 1S/C8H17N/c1-4-7(2)8(9-3)5-6-8/h7,9H,4-6H2,1-3H3
• InChI Key： VUVWSBHKUJJIBP-UHFFFAOYSA-N
• SMILES： N(C)C1(C(C)CC)CC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on 1-(butan-2-yl)-N-methylcyclopropan-1-amine

Introduction to 1-(butan-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2228415-97-0) in Modern Chemical and Pharmaceutical Research

The compound 1-(butan-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2228415-97-0) represents a fascinating molecule in the realm of organic chemistry and pharmaceutical innovation. Its unique structural features, characterized by a cyclopropane ring and an N-methylated amine substituent, make it a subject of significant interest for researchers exploring novel pharmacophores. This introduction delves into the compound's chemical properties, potential applications, and its relevance in contemporary scientific advancements.

The molecular structure of 1-(butan-2-yl)-N-methylcyclopropan-1-amine consists of a cyclopropane core substituted with a butyl group at the 1-position and an N-methylated amine at the 2-position. The cyclopropane ring, known for its strained three-membered carbon framework, introduces rigidity and potential for diverse interactions with biological targets. The presence of the butyl group enhances lipophilicity, while the N-methylated amine moiety suggests potential for hydrogen bonding and ionic interactions, making the compound a versatile scaffold for drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on cyclopropane-containing compounds due to their unique biological activities. These molecules often exhibit potent binding affinities to enzymes and receptors, making them valuable candidates for therapeutic development. For instance, studies have shown that cyclopropane derivatives can modulate neurotransmitter systems, which has implications for treating neurological disorders such as depression and anxiety. The N-methylated amine group in 1-(butan-2-yl)-N-methylcyclopropan-1-amine further enhances its potential as a pharmacological tool by enabling selective interactions with specific protein targets.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The cyclopropane ring's rigid structure can mimic natural substrates or inhibitors, allowing for precise targeting of kinase active sites. Preliminary computational studies have suggested that 1-(butan-2-yl)-N-methylcyclopropan-1-amine may interact effectively with ATP-binding pockets in kinases, potentially leading to the discovery of novel anticancer agents.

Additionally, the compound's structural motif has been explored in the context of central nervous system (CNS) drug discovery. The combination of lipophilicity from the butyl group and hydrogen bonding capabilities from the N-methylated amine makes it an attractive candidate for crossing the blood-brain barrier. Recent research has highlighted the importance of cyclopropane derivatives in modulating GABAergic and glutamatergic systems, which are implicated in conditions such as epilepsy and chronic pain. Further investigation into 1-(butan-2-yl)-N-methylcyclopropan-1-amine could uncover new therapeutic strategies for these disorders.

The synthesis of 1-(butan-2-yl)-N-methylcyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring necessitates careful handling to avoid decomposition during functionalization. However, advances in transition metal-catalyzed reactions have made it possible to introduce various substituents onto the cyclopropane framework with high precision. For example, palladium-catalyzed cross-coupling reactions have been employed to attach aryl or heteroaryl groups to the ring, expanding the chemical space available for drug-like molecules.

In conclusion, 1-(butan-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2228415-97-0) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. Its combination of lipophilicity, hydrogen bonding capability, and rigid cyclopropane core positions it as a valuable candidate for developing novel therapeutics targeting neurological disorders and cancer. As synthetic methodologies continue to evolve, further exploration of this compound is expected to yield innovative drug candidates with significant clinical implications.